N-(4-oxo-2-(((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)thio)quinazolin-3(4H)-yl)benzamide

• IUPAC Name: N-[4-oxo-2-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]quinazolin-3-yl]benzamide
• InChI: InChI=1S/C24H17N5O3S/c30-21-14-17(25-20-12-6-7-13-28(20)21)15-33-24-26-19-11-5-4-10-18(19)23(32)29(24)27-22(31)16-8-2-1-3-9-16/h1-14H,15H2,(H,27,31)
• InChI Key: XJLJPDAWVFQENT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NN2C(=O)C3=CC=CC=C3N=C2SCC4=CC(=O)N5C=CC=CC5=N4
• Molecular Formula: C24H17N5O3S
• Molecular Weight: 455.5 g/mol

Description

N-(4-oxo-2-(((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)thio)quinazolin-3(4H)-yl)benzamide is a useful research compound. Its molecular formula is C24H17N5O3S and its molecular weight is 455.49. The purity is usually 95%.
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Scientific Research Applications

Photocatalysis and Photodegradation

Graphitic carbon nitride (g-C₃N₄) nanosheets exfoliated from their bulk-sized counterparts are limited by a quantum size effect-induced widened bandgap. . During the calcination process, thermal decomposition products (NH₃ and H₂SO₄) from APS efficiently promote delamination and introduce oxygen (O) doping into the g-C₃N₄ structure. As a result, OCNs exhibit exceptional enhancement in photocatalytic degradation of Rhodamine B (RhB) and hydrogen (H₂) evolution. The improved performance is attributed to their enlarged specific surface area, increased active edges, and efficient separation of photogenerated carriers.

Photoelectrochemical Water Splitting

Nanostructured BiVO₄ photoanodes are promising for photoelectrochemical water splitting. In this context, the deposition of dual co-catalysts (FeOOH and NiOOH) plays a crucial role. The electrodeposition method is employed to deposit these co-catalysts on the BiVO₄ surface. .

Advanced Oxidation Processes

Fe-O₄ motif-activated graphitic carbon, featuring an oxo-bridge, has demonstrated remarkable performance in the production of hydrogen peroxide (H₂O₂). The concentration of H₂O₂ accumulates significantly, outperforming previously reported materials. .